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Compound of Interest

Compound Name: Guanidine, carbonate

Cat. No.: B1580651

An In-depth Technical Guide to the Solubility of Guanidine Carbonate in Organic Solvents
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of guanidine
carbonate in various organic solvents. Understanding the solubility characteristics of this
compound is crucial for its application in organic synthesis, drug formulation, and other areas of
chemical research. This document compiles available quantitative and qualitative data, outlines
experimental protocols for solubility determination, and presents a logical workflow for these
procedures.

Core Principles of Solubility

The solubility of a compound is governed by the principle of "like dissolves like."[1] This means
that polar solutes tend to dissolve in polar solvents, while non-polar solutes are more soluble in
non-polar solvents. Guanidine carbonate is an organic salt, which makes it a polar and ionic
compound. Its solubility in organic solvents is therefore dependent on the polarity of the solvent
and its ability to solvate the guanidinium and carbonate ions.

Quantitative and Qualitative Solubility Data

The following table summarizes the known solubility of guanidine carbonate in a range of
common organic solvents. The data is presented to facilitate easy comparison for researchers
selecting appropriate solvent systems.
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Solubility (
Solvent Temperature .
o Solvent g/100g of Observations
Classification (°C)
solvent)
Polar Protic Slightly
Methanol 20 0.55[2][3][4]
Solvents soluble[3][5][6]
Soluble[7],
Ethanol - - Slightly
soluble[5][6]
) Relatively higher
_ Dimethyl .
Polar Aprotic solubility
Sulfoxide - -
Solvents compared to
(DMSO)
ethanol
Almost
insoluble[2][3][6],
Acetone - -
Slightly
soluble[5]
Non-Polar Almost
Benzene - - _
Solvents insoluble[2][3][6]
Almost
Ether - -
insoluble[2][3][6]
Toluene - - Insoluble[8]

Note: A significant portion of the available information on the solubility of guanidine carbonate
in organic solvents is qualitative. For solvents other than methanol, precise quantitative data is
not readily available in the surveyed literature. The term "slightly soluble" indicates that the
compound does not dissolve completely but has some measurable solubility. "Almost insoluble”
or "insoluble” suggests a very low to negligible solubility.

Factors Influencing Solubility

Several factors can influence the solubility of guanidine carbonate in organic solvents:
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» Temperature: The solubility of solids in liquids generally increases with temperature.[1]
However, specific data on the temperature dependence of guanidine carbonate solubility in
organic solvents is limited.

o Solvent Polarity: As an ionic compound, guanidine carbonate is more likely to dissolve in
polar solvents that can effectively solvate its constituent ions. Its low solubility in non-polar
solvents like benzene and ether is consistent with this principle.

o Presence of Other Solutes: The presence of other substances in the solvent can affect the
solubility of guanidine carbonate. For instance, the presence of free ammonia has been
shown to decrease its solubility in agueous and some organic solutions.[9]

Experimental Protocols for Solubility Determination

While a specific, detailed experimental protocol for determining the solubility of guanidine
carbonate in organic solvents was not found in the reviewed literature, a general and widely
accepted method is the isothermal saturation method. This method involves the following key
steps:

o Sample Preparation: An excess amount of guanidine carbonate is added to a known volume
or mass of the organic solvent in a sealed container.

» Equilibration: The mixture is agitated (e.g., by stirring or shaking) at a constant temperature
for a sufficient period to ensure that equilibrium is reached and the solution is saturated.

» Phase Separation: The undissolved solid is separated from the saturated solution by filtration
or centrifugation.

o Concentration Analysis: The concentration of guanidine carbonate in the clear, saturated
solution is determined using a suitable analytical technique.

Analytical Techniques for Concentration Measurement

Several analytical methods can be employed to determine the concentration of guanidine
carbonate in the saturated solvent:
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o Gravimetric Analysis: A known volume of the saturated solution is evaporated to dryness,
and the mass of the remaining guanidine carbonate is measured.

o Acid-Base Titration: Guanidine carbonate is a strong base and can be accurately titrated with
a standard acid solution.

o Chromatographic Methods: Techniques like High-Performance Liquid Chromatography
(HPLC) or lon Chromatography (IC) can be used to separate and quantify the amount of
guanidine carbonate in the solution.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of determining the solubility of guanidine
carbonate in an organic solvent.

Preparation Equilibration Phase Separation Analysis

Add excess Guanidine Carbonate _ _ Separate solid from liquid Analyze the concentration of
Seal the vessel Agitate at constant temperature Allow to equilibrate . . N . End
to a known volume of solvent (Filtration/Centrifugation) the saturated solution

Click to download full resolution via product page

Caption: General experimental workflow for solubility determination.
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Caption: Relationship between solvent polarity and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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